Phenylcarbamic acids
Phenylcarbamic acids, also known as phenyl carbamates or benzene-1-carboxylic acid derivatives, are a class of organic compounds with the general structure R-COOC6H5. These molecules feature a carboxamide group attached to a phenyl ring. Phenylcarbamic acids find applications in various areas including pharmaceuticals, agrochemicals, and polymers due to their unique reactivity.
Phenylcarbamates can be synthesized through various methods such as the reaction of phenol with phosgene or carbon dioxide. They exhibit diverse chemical properties depending on the substituents attached to the phenyl ring, making them versatile building blocks for organic synthesis. In pharmaceuticals, these compounds are often intermediates in the synthesis of drugs with potential antiviral and anti-inflammatory activities.
In agrochemicals, phenylcarbamic acids can serve as precursors to herbicides, insecticides, or fungicides, leveraging their ability to inhibit key enzymes involved in pest metabolism. Their use in polymers is less common but holds promise for developing new materials with tailored properties. Due to their broad utility and synthetic potential, phenylcarbamic acids continue to be of significant interest in academic and industrial research settings.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
(4-chlorophenyl)-carbamic acid | 5167-80-6 | C7H6NO2Cl |
![]() |
Carbamic acid,N-(2-fluorophenyl)-, ethyl ester | 2395-34-8 | C9H9NO2F- |
![]() |
N-Carboxy-2-aminobenzoic acid | 490-74-4 | C8H7NO4 |
![]() |
1025962-79-1 | C10H13NO2 |
Related Literature
-
Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
-
Mary F. Mahon,Matthew G. Davidson,Timothy Woodman,Matthew D. Jones Dalton Trans., 2014,43, 12095-12099
-
Yaoqiang Gan,Jian Sun,Pingchun Guo,Hedong Jiang,Jiake Li,Hua Zhu,Xueyun Fan,Liqun Huang,Yanxiang Wang Dalton Trans., 2023,52, 16558-16577
-
Roseanne McNamee,Frank De Vocht,Philip Baker,Colin Sibley,Raymond Agius Environ. Sci.: Processes Impacts, 2013,15, 1562-1572
-
Guillermo R. Lázaro,Bogdan Dragnea,Michael F. Hagan Soft Matter, 2018,14, 5728-5740
-
James J. Sahn,Brett A. Granger,Stephen F. Martin Org. Biomol. Chem., 2014,12, 7659-7672
-
Chunmei Zhang,Yalong Jiao,Liangzhi Kou,Ting Liao,Aijun Du J. Mater. Chem. C, 2018,6, 6132-6137
-
Minghua Li,Ling Liu,Youxing Fang Nanoscale, 2020,12, 23578-23585
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5